Ro 0437626
Ro 0437626
Ro 0437626, also known as RO116-6446/008 is a P2X1-selective antagonist.
Brand Name:
Vulcanchem
CAS No.:
134362-79-1
VCID:
VC0541546
InChI:
InChI=1S/C27H35N5O4S/c33-23(17-10-11-17)24(34)21(12-16-6-2-1-3-7-16)31-26(35)22(13-18-14-37-15-28-18)32-27(36)25-29-19-8-4-5-9-20(19)30-25/h4-5,8-9,14-17,21-24,33-34H,1-3,6-7,10-13H2,(H,29,30)(H,31,35)(H,32,36)/t21-,22+,23-,24+/m0/s1
SMILES:
C1CCC(CC1)CC(C(C(C2CC2)O)O)NC(=O)C(CC3=CSC=N3)NC(=O)C4=NC5=CC=CC=C5N4
Molecular Formula:
C27H35N5O4S
Molecular Weight:
525.7 g/mol
Ro 0437626
CAS No.: 134362-79-1
Cat. No.: VC0541546
Molecular Formula: C27H35N5O4S
Molecular Weight: 525.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Ro 0437626, also known as RO116-6446/008 is a P2X1-selective antagonist. |
|---|---|
| CAS No. | 134362-79-1 |
| Molecular Formula | C27H35N5O4S |
| Molecular Weight | 525.7 g/mol |
| IUPAC Name | N-[(2R)-1-[[(2S,3R,4S)-1-cyclohexyl-4-cyclopropyl-3,4-dihydroxybutan-2-yl]amino]-1-oxo-3-(1,3-thiazol-4-yl)propan-2-yl]-1H-benzimidazole-2-carboxamide |
| Standard InChI | InChI=1S/C27H35N5O4S/c33-23(17-10-11-17)24(34)21(12-16-6-2-1-3-7-16)31-26(35)22(13-18-14-37-15-28-18)32-27(36)25-29-19-8-4-5-9-20(19)30-25/h4-5,8-9,14-17,21-24,33-34H,1-3,6-7,10-13H2,(H,29,30)(H,31,35)(H,32,36)/t21-,22+,23-,24+/m0/s1 |
| Standard InChI Key | JHRSGCIIDRWHCD-UARRHKHWSA-N |
| Isomeric SMILES | C1CCC(CC1)C[C@@H]([C@H]([C@H](C2CC2)O)O)NC(=O)[C@@H](CC3=CSC=N3)NC(=O)C4=NC5=CC=CC=C5N4 |
| SMILES | C1CCC(CC1)CC(C(C(C2CC2)O)O)NC(=O)C(CC3=CSC=N3)NC(=O)C4=NC5=CC=CC=C5N4 |
| Canonical SMILES | C1CCC(CC1)CC(C(C(C2CC2)O)O)NC(=O)C(CC3=CSC=N3)NC(=O)C4=NC5=CC=CC=C5N4 |
| Appearance | Solid powder |
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